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Compound of Interest

Compound Name: Radon-222

Cat. No.: B088996 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Radon-222 (²²²Rn) in a laboratory setting. Adherence to these

procedures is mandatory to ensure the safety of all personnel and the integrity of research

outcomes.

Radon-222 is a colorless, odorless, radioactive gas and a potent alpha particle emitter. Proper

handling is paramount to minimize the risk of internal and external radiation exposure. This

guide outlines the necessary personal protective equipment (PPE), operational procedures,

and disposal plans for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The primary hazard associated with Radon-222 is the inhalation of the gas and its solid, short-

lived decay products, which are also alpha emitters. Therefore, PPE selection focuses on

respiratory protection and prevention of skin and mucous membrane contamination.

Minimum PPE Requirements for Handling Unsealed Radon-222 Sources:

Respiratory Protection: A P2, N95, or P3 respirator is essential when working with the

potential for airborne release of Radon-222 and its progeny.[1] For higher-risk procedures or

in the event of a spill, a powered air-purifying respirator (PAPR) should be considered.[1]

Eye and Face Protection: Safety goggles or a full-face shield must be worn to protect the

mucous membranes of the eyes from potential contamination.[1][2]
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Protective Clothing: A full-length laboratory coat, worn closed with sleeves rolled down, is

mandatory.[3] For tasks with a higher risk of contamination, disposable coveralls (e.g.,

Tyvek®) are recommended.[1]

Gloves: Disposable nitrile or latex gloves are required.[1][3] Consider double-gloving for

added protection, especially during direct handling of sources or potentially contaminated

equipment.[2]

Footwear: Closed-toe shoes are required at all times in the laboratory.[2][3]

Quantitative Safety Data
The following table summarizes key quantitative data for the safe handling of Radon-222.

Parameter Value Unit Source

Half-life 3.82 days [4]

Primary Emission Alpha particles - [1]

OSHA PEL

(Permissible Exposure

Limit) - 40-hr week

100 pCi/L OSHA

NRC Annual Limit on

Intake (ALI) -

Inhalation

0.02 µCi NRC

Annual Dose Limit

(Whole Body)
5 rem NRC

Operational Plan: Step-by-Step Guidance for
Handling Radon-222
This protocol outlines the essential steps for safely handling unsealed Radon-222 sources in a

controlled laboratory environment.

1. Preparation and Pre-Experiment Checks:
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Designated Area: All work with unsealed Radon-222 must be conducted in a designated and

clearly labeled radioactive materials area.[5]

Ventilation: Procedures with the potential to generate airborne radioactivity must be

performed within a certified fume hood or a glove box to ensure proper containment.[5][6]

"Dummy" Run: Before working with the actual Radon-222 source, perform a "dummy" run

with inactive materials to identify and rectify any potential issues in the experimental setup or

procedure.[5]

Contamination Control: Cover work surfaces with absorbent paper with a waterproof backing

to contain any potential spills.[5]

Instrumentation: Ensure that a calibrated radiation survey meter (e.g., a Geiger-Müller

counter with a pancake probe) is operational and within reach.

2. Handling the Radon-222 Source:

Minimize Exposure: Plan your work to minimize the time spent handling radioactive materials

and maximize the distance from the source whenever possible.[7]

Source Integrity: Inspect the source container for any signs of damage or leakage before

use.

Controlled Release: If the experimental protocol requires the release of Radon-222 gas,

ensure it is done within a contained and ventilated system.

Monitoring: Frequently monitor your gloves and the immediate work area for contamination

during the procedure.[8]

3. Post-Experiment Procedures:

Source Storage: Securely seal and return the Radon-222 source to its designated and

shielded storage container.

Area Decontamination: Survey the work area, equipment, and yourself for any

contamination. If contamination is found, decontaminate the area immediately using
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appropriate cleaning agents and dispose of the cleaning materials as radioactive waste.

Personal Decontamination: If personal contamination is detected, remove contaminated

clothing and wash the affected skin area thoroughly with soap and water. Report the incident

to the Radiation Safety Officer.

Disposal Plan for Radon-222 Contaminated
Materials
All items that have come into contact with Radon-222 or its decay products must be treated as

radioactive waste.

1. Waste Segregation:

Solid Waste: Place all contaminated solid waste, such as gloves, absorbent paper, and

disposable labware, in a designated and clearly labeled radioactive waste container.

Liquid Waste: Do not dispose of any liquid waste containing Radon-222 down the sanitary

sewer. Collect it in a designated, sealed, and labeled container.

Sharps: Any contaminated sharps must be placed in a designated radioactive sharps

container.

2. Waste Storage and Labeling:

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (Radon-222), the date, and the estimated activity.

Storage: Store radioactive waste in a designated and secure area away from general

laboratory traffic.

3. Waste Disposal:

Contact Radiation Safety: Contact your institution's Radiation Safety Officer or

Environmental Health and Safety department to arrange for the collection and disposal of

radioactive waste. Do not attempt to dispose of radioactive waste through normal trash or

other unauthorized means.[9]
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Decay-in-Storage: For short-lived isotopes like Radon-222, it may be possible to hold the

waste for decay. After a minimum of 10 half-lives (approximately 38 days for Radon-222),

the material can be surveyed. If the radiation levels are indistinguishable from background, it

may be disposed of as non-radioactive waste, with all radioactive labels removed or defaced.

Consult with your Radiation Safety Officer for specific institutional policies on decay-in-

storage.

Experimental Workflow for Handling Radon-222
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Caption: A logical workflow for the safe handling and disposal of Radon-222 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aussiepharmadirect.com.au [aussiepharmadirect.com.au]

2. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

3. ehs.princeton.edu [ehs.princeton.edu]

4. bundesumweltministerium.de [bundesumweltministerium.de]

5. documents.manchester.ac.uk [documents.manchester.ac.uk]

6. www-pub.iaea.org [www-pub.iaea.org]

7. qub.ac.uk [qub.ac.uk]

8. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]

9. Unsealed Radiation Sources – Environmental Health and Safety [ehs.ncsu.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Radon-222]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088996#personal-protective-equipment-for-handling-
radon-222]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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